Cas no 61469-86-1 (Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride)

Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride structure
61469-86-1 structure
Product Name:Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride
CAS No:61469-86-1
MF:C16H13Cl2N
MW:290.187122106552
CID:478149
PubChem ID:71395550
Update Time:2025-04-19

Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 1-[(4-chlorophenyl)methyl]-, chloride
    • 1-[(4-chlorophenyl)methyl]quinolin-1-ium,chloride
    • 61469-86-1
    • DTXSID50817160
    • 1-[(4-Chlorophenyl)methyl]quinolin-1-ium chloride
    • Inchi: 1S/C16H13ClN.ClH/c17-15-9-7-13(8-10-15)12-18-11-3-5-14-4-1-2-6-16(14)18;/h1-11H,12H2;1H/q+1;/p-1
    • InChI Key: MTSOTQDQHBKDBA-UHFFFAOYSA-M
    • SMILES: ClC1C=CC(=CC=1)C[N+]1=CC=CC2C=CC=CC1=2.[Cl-]

Computed Properties

  • Exact Mass: 275.9409
  • Monoisotopic Mass: 289.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88
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